N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide
Overview
Description
N-(diphenylacetyl)-3,4-dimethoxybenzohydrazide (DDAB) is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. DDAB belongs to the class of hydrazides, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide is not fully understood. However, studies have suggested that N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide exerts its biological activities through the modulation of various signaling pathways. N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response. N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide has also been found to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects
N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide has been shown to have several biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide has been found to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.
Advantages and Limitations for Lab Experiments
N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide has several advantages for lab experiments. It is easy to synthesize and has a high purity level. N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide is also stable under normal laboratory conditions. However, N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide has some limitations. It has poor solubility in water, which can make it difficult to use in some experiments. Additionally, N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide has not been extensively studied in vivo, which limits its potential therapeutic applications.
Future Directions
There are several areas of future research for N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide. One area of interest is the development of N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide-based drug delivery systems. N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide has been shown to have good biocompatibility, which makes it a promising candidate for drug delivery. Another area of future research is the investigation of N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide's potential therapeutic applications in vivo. More studies are needed to determine the efficacy and safety of N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide in animal models. Finally, the development of N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide analogs with improved solubility and bioavailability is an area of future research.
Conclusion
In conclusion, N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide is a promising chemical compound with potential therapeutic applications. Its simple synthesis method, diverse biological activities, and good biocompatibility make it a promising candidate for drug development. However, more studies are needed to fully understand its mechanism of action and potential therapeutic applications.
Scientific Research Applications
N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-cancer, anti-inflammatory, and anti-microbial activities. N'-(diphenylacetyl)-3,4-dimethoxybenzohydrazide has also been investigated for its role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N'-(2,2-diphenylacetyl)-3,4-dimethoxybenzohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O4/c1-28-19-14-13-18(15-20(19)29-2)22(26)24-25-23(27)21(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-15,21H,1-2H3,(H,24,26)(H,25,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNSWNHQPVKCYOC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(2,2-diphenylacetyl)-3,4-dimethoxybenzohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[4-(diethylamino)benzylidene]-2-(3,4,5-trimethoxyphenyl)-1,3-oxazol-5(4H)-one](/img/structure/B3732818.png)
![N-{[(2-bromo-4-methylphenyl)amino]carbonothioyl}-3-(4-fluorophenyl)acrylamide](/img/structure/B3732828.png)
![N-(2-methoxyphenyl)-2-[(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)thio]acetamide](/img/structure/B3732835.png)
![4-fluoro-N-(4-methylphenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]benzenesulfonamide](/img/structure/B3732845.png)
![N-(4-hydroxy-3-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,2-dimethylpropanamide](/img/structure/B3732857.png)
![N-[4-(1-naphthyl)-1,3-thiazol-2-yl]-3-phenylpropanamide](/img/structure/B3732865.png)
![methyl 4-[({[(5-methyl-1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}carbonothioyl)amino]benzoate](/img/structure/B3732870.png)
![N~1~-[4-(cyanomethyl)phenyl]-N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-(4-methylphenyl)glycinamide](/img/structure/B3732880.png)
![2-[(2-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone](/img/structure/B3732912.png)
![2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]-N-(2-phenylethyl)acetamide](/img/structure/B3732919.png)